Cas no 1806054-99-8 (4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806054-99-8
• MF: C₈H₄F₆N₂O₄
• MW: 306.118782997131
• CID: 4840349
• Update Time: 2025-06-09

4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6N2O4/c1-19-3-2-4(20-8(12,13)14)15-6(16(17)18)5(3)7(9,10)11/h2H,1H3
• InChI Key： YYQZQBSWYHGCCF-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(=CC=1OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.4
• Topological Polar Surface Area: 77.2

Additional information on 4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, also known by its CAS number 1806054-99-8, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The presence of multiple substituents, including methoxy, nitro, trifluoromethoxy, and trifluoromethyl groups, imparts unique chemical properties and functional groups that make it versatile for various applications.

The structure of 4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is characterized by its pyridine ring with substituents at positions 2, 3, 4, and 6. The methoxy group (-OCH3) at position 4 contributes to the compound's electronic properties, while the nitro group (-NO2) at position 2 introduces strong electron-withdrawing effects. The trifluoromethoxy group (-OCF3) at position 6 and the trifluoromethyl group (-CF3) at position 3 further enhance the compound's stability and reactivity due to the electronegativity of fluorine atoms. These substituents collectively influence the compound's solubility, reactivity, and bioavailability, making it a valuable molecule in drug design and material synthesis.

Recent studies have highlighted the potential of 4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in the development of novel pharmaceutical agents. Its unique electronic properties make it an ideal candidate for targeting specific biological pathways and receptors. For instance, researchers have explored its role as a potential inhibitor of kinase enzymes, which are crucial in various cellular processes and disease states such as cancer and inflammation. The compound's ability to modulate these enzymes without significant off-target effects has positioned it as a promising lead compound in drug discovery pipelines.

In addition to its pharmaceutical applications, 4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has found utility in materials science. Its high thermal stability and resistance to chemical degradation make it suitable for use in advanced materials such as polymers and composites. Recent advancements in nanotechnology have also leveraged this compound's structural integrity to develop novel nanoscale materials with enhanced mechanical and electronic properties.

The synthesis of 4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing substituents onto the pyridine ring and subsequent functionalization reactions to install the trifluorinated groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of the compound for industrial applications.

From an environmental standpoint, the ecological impact of 4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been a subject of recent research. Studies have shown that while the compound exhibits high stability under normal conditions, it can undergo biodegradation under specific microbial conditions. This understanding is crucial for assessing its environmental fate and ensuring sustainable practices in its production and application.

In conclusion, 4-Methoxy-2-nitro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, CAS number 1806054-99-8, stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, continues to drive innovation in fields ranging from medicine to materials science.